Cas no 65756-27-6 (1,3-Di-p-tolyladamantane)

• Product Name: 1,3-Di-p-tolyladamantane
• CAS No: 65756-27-6
• MF: C₂₄H₂₈
• MW: 316.479126930237
• MDL: MFCD00181041
• CID: 1029971
• PubChem ID: 3088999
• Update Time: 2025-05-22

1,3-Di-p-tolyladamantane Chemical and Physical Properties

Names and Identifiers

• 1,3-Di-p-tolyladamantane
• 1,3-DI-P-TOLYL-ADAMANTANE
• 1,3-bis(4-methylphenyl)adamantane
• DTXSID60389005
• AKOS016845935
• 65756-27-6
• DB-301036
• ALBB-035176

• MDL： MFCD00181041
• Inchi： 1S/C24H28/c1-17-3-7-21(8-4-17)23-12-19-11-20(13-23)15-24(14-19,16-23)22-9-5-18(2)6-10-22/h3-10,19-20H,11-16H2,1-2H3
• InChI Key： JUIUSPLMFQGGKS-UHFFFAOYSA-N
• SMILES： C12(C3C=CC(C)=CC=3)CC3CC(CC(C4C=CC(C)=CC=4)(C3)C1)C2

Computed Properties

• Exact Mass: 316.21924
• Monoisotopic Mass: 316.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 1,3-Di-p-tolyladamantane

1,3-Di-p-tolyladamantane: A Comprehensive Overview

1,3-Di-p-tolyladamantane (CAS No. 65756-27-6) is a unique organic compound that has garnered significant attention in the fields of materials science and organic chemistry. This compound is a derivative of adamantane, a diamondoid hydrocarbon with a cage-like structure. The substitution of two p-tolyl groups at the 1 and 3 positions of the adamantane framework introduces interesting electronic and structural properties, making it a subject of extensive research.

The molecular structure of 1,3-Di-p-tolyladamantane is characterized by its rigid adamantane core, which is known for its high stability and resistance to chemical degradation. The p-tolyl groups attached to the adamantane framework contribute to the compound's electronic properties, enhancing its potential for applications in electronics and optoelectronics. Recent studies have explored the use of this compound in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

One of the key areas of research on 1,3-Di-p-tolyladamantane involves its synthesis and purification. Scientists have developed various methods to synthesize this compound efficiently, including thermal decomposition and catalytic hydrogenation. These methods have been optimized to ensure high yields and purity, which are critical for its application in high-performance materials.

In terms of physical properties, 1,3-Di-p-tolyladamantane exhibits a high melting point due to its rigid structure and strong van der Waals forces between molecules. This property makes it suitable for applications in high-temperature environments. Additionally, the compound's optical properties have been studied extensively, revealing its potential as a phosphorescent material in advanced display technologies.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 1,3-Di-p-tolyladamantane with unprecedented accuracy. These models have provided insights into the compound's charge transport properties, which are essential for its use in organic electronics. For instance, studies have shown that the compound exhibits excellent electron mobility, making it a promising candidate for next-generation electronic devices.

Another area of interest is the biological activity of 1,3-Di-p-tolyladamantane. Researchers have investigated its potential as a drug delivery agent due to its biocompatibility and ability to encapsulate small molecules within its cage-like structure. This property could be leveraged in targeted drug delivery systems, offering new possibilities in medicinal chemistry.

In conclusion, 1,3-Di-p-tolyladamantane (CAS No. 65756-27-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of structural rigidity and electronic properties makes it an invaluable material for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of advanced technologies.